3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-fluorophenyl)-5-[(5-nitrofuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H7FN2O4S2/c15-9-3-1-2-4-10(9)16-13(18)11(23-14(16)22)7-8-5-6-12(21-8)17(19)20/h1-7H/b11-7-
• InChI Key: WKRDXRKTLNKEDB-XFFZJAGNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C(=CC3=CC=C(O3)[N+](=O)[O-])SC2=S)F
• Isomeric SMILES: C1=CC=C(C(=C1)N2C(=O)/C(=C/C3=CC=C(O3)[N+](=O)[O-])/SC2=S)F
• Molecular Formula: C14H7FN2O4S2
• Molecular Weight: 350.3 g/mol

Description

3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as FNT, and it has shown promising results in various studies related to cancer treatment, anti-inflammatory effects, and other medical applications.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of FNT and its potential side effects.
Conclusion
In conclusion, 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has shown promising results in various scientific research applications. Its potential pharmacological properties make it a promising candidate for drug development, cancer treatment, anti-inflammatory effects, and antimicrobial properties. However, further research is needed to fully understand its mechanism of action and potential side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its potential pharmacological properties, which make it a promising candidate for various medical applications. However, some limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one. Some of the significant areas of research include:
Drug Development: FNT has shown promising results in various preclinical studies, and further research is needed to develop it into a potential drug candidate.
Clinical Trials: Clinical trials are needed to evaluate the safety and efficacy of FNT in humans.

Synthesis Methods

The synthesis of 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-fluoroaniline with 5-nitro-2-furaldehyde in the presence of a thiol reagent. The reaction is carried out under reflux conditions, and the product is purified through column chromatography.

Scientific Research Applications

The potential pharmacological properties of 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one have been extensively studied in various scientific research applications. Some of the significant research areas include:
Cancer Treatment: FNT has shown promising results in inhibiting the growth of cancer cells in various types of cancer, including breast cancer, lung cancer, and colon cancer.
Anti-inflammatory Effects: FNT has been found to have anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines and reducing the expression of inflammatory genes.
Antimicrobial Properties: FNT has shown potential as an antimicrobial agent against various bacteria and fungi.